(3’S)-ent-Ezetimibe
(3’S)-ent-Ezetimibe
A stereoisomer of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L9) protein, a cholesterol transporter located in the apical membrane of enterocytes.
Brand Name:
Vulcanchem
CAS No.:
1593543-00-0
VCID:
VC0194584
InChI:
InChI=1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21-23,28-29H,13-14H2/t21-,22-,23-/m0/s1
SMILES:
C1=CC(=CC=C1C2C(C(=O)N2C3=CC=C(C=C3)F)CCC(C4=CC=C(C=C4)F)O)O
Molecular Formula:
C24H21F2NO3
Molecular Weight:
409.44
(3’S)-ent-Ezetimibe
CAS No.: 1593543-00-0
Impurities
VCID: VC0194584
Molecular Formula: C24H21F2NO3
Molecular Weight: 409.44
Purity: > 95%
| CAS No. | 1593543-00-0 |
|---|---|
| Product Name | (3’S)-ent-Ezetimibe |
| Molecular Formula | C24H21F2NO3 |
| Molecular Weight | 409.44 |
| IUPAC Name | (3S,4R)-1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)azetidin-2-one |
| Standard InChI | InChI=1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21-23,28-29H,13-14H2/t21-,22-,23-/m0/s1 |
| SMILES | C1=CC(=CC=C1C2C(C(=O)N2C3=CC=C(C=C3)F)CCC(C4=CC=C(C=C4)F)O)O |
| Appearance | White Solid |
| Melting Point | 123-126 °C |
| Description | A stereoisomer of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L9) protein, a cholesterol transporter located in the apical membrane of enterocytes. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | EZTRC-10 (SSR Isomer) |
| PubChem Compound | 51456072 |
| Last Modified | Nov 11 2021 |
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